Cas no 199984-57-1 (1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)-)

• Product Name: 1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)-
• CAS No: 199984-57-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 3191481
• PubChem ID: 15392786
• Update Time: 2025-04-21

1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)-
• 199984-57-1
• 2-Methyl-2-(2-pyridyl)propane-1,3-diol
• 2-Methyl-2-(2-pyridinyl)-1,3-propanediol
• DB-409809
• SY297829
• SCHEMBL21989904

• Inchi： 1S/C9H13NO2/c1-9(6-11,7-12)8-4-2-3-5-10-8/h2-5,11-12H,6-7H2,1H3
• InChI Key： OADZMIPOVZPKND-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C1=NC=CC=C1)CO

Computed Properties

• Exact Mass: 167.094628657Da
• Monoisotopic Mass: 167.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 53.4Ų